Diethylenetriamine Diethylenetriamine Diethylenetriamine appears as a yellow liquid with an ammonia-like odor. Less dense than water. Corrosive to metals and tissue. Vapors heavier than air. Burns, although possibly difficult to igntie. Toxic oxides of nitrogen produced during combustion. Used as a solvent for plastics and dyes and in chemical synthesis.
Diethylenetriamine, also known as dien or ancamine deta, belongs to the class of organic compounds known as dialkylamines. These are organic compounds containing a dialkylamine group, characterized by two alkyl groups bonded to the amino nitrogen. Diethylenetriamine exists as a liquid, soluble (in water), and a very strong basic compound (based on its pKa). Within the cell, diethylenetriamine is primarily located in the cytoplasm. Diethylenetriamine can be converted into pentamethyldiethylenetriamine. Diethylenetriamine is a potentially toxic compound.
Diethylenetriamine is a triamine and a polyazaalkane.
Brand Name: Vulcanchem
CAS No.: 111-40-0
VCID: VC0155796
InChI: InChI=1S/C4H13N3/c5-1-3-7-4-2-6/h7H,1-6H2
SMILES: C(CNCCN)N
Molecular Formula: C4H13N3
NH2CH2CH2NHCH2CH2NH2
C4H13N3
Molecular Weight: 103.17 g/mol

Diethylenetriamine

CAS No.: 111-40-0

Reference Standards

VCID: VC0155796

Molecular Formula: C4H13N3
NH2CH2CH2NHCH2CH2NH2
C4H13N3

Molecular Weight: 103.17 g/mol

Diethylenetriamine - 111-40-0

CAS No. 111-40-0
Product Name Diethylenetriamine
Molecular Formula C4H13N3
NH2CH2CH2NHCH2CH2NH2
C4H13N3
Molecular Weight 103.17 g/mol
IUPAC Name N'-(2-aminoethyl)ethane-1,2-diamine
Standard InChI InChI=1S/C4H13N3/c5-1-3-7-4-2-6/h7H,1-6H2
Standard InChIKey RPNUMPOLZDHAAY-UHFFFAOYSA-N
SMILES C(CNCCN)N
Canonical SMILES C(CNCCN)N
Boiling Point 405 °F at 760 mm Hg (NTP, 1992)
207.0 °C
207 °C @ 760 MM HG
207 °C
405°F
Colorform YELLOW LIQUID
Colorless liquid
Colorless to yellow liquid ... [Note: Hygroscopic (i.e., absorbs moisture from the air)].
Density 0.954 at 68 °F (USCG, 1999)
0.9586 @ 20 °C/20 °C
Relative density (water = 1): 0.96
0.96
Flash Point 215 °F (NTP, 1992)
101.7 °C (Open cup)
97 °C c.c., 102 °C o.c.
208°F
Melting Point -38 °F (NTP, 1992)
-39.0 °C
-39 °C
-39°C
-38°F
Physical Description Diethylenetriamine appears as a yellow liquid with an ammonia-like odor. Less dense than water. Corrosive to metals and tissue. Vapors heavier than air. Burns, although possibly difficult to igntie. Toxic oxides of nitrogen produced during combustion. Used as a solvent for plastics and dyes and in chemical synthesis.
Liquid
COLOURLESS-TO-YELLOW VISCOUS HYGROSCOPIC LIQUID WITH CHARACTERISTIC ODOUR.
Colorless to yellow liquid with a strong, ammonia-like odor.
Colorless to yellow liquid with a strong, ammonia-like odor. [Note: Hygroscopic (i.e., absorbs moisture from the air).]
Description Diethylenetriamine appears as a yellow liquid with an ammonia-like odor. Less dense than water. Corrosive to metals and tissue. Vapors heavier than air. Burns, although possibly difficult to igntie. Toxic oxides of nitrogen produced during combustion. Used as a solvent for plastics and dyes and in chemical synthesis.
Diethylenetriamine, also known as dien or ancamine deta, belongs to the class of organic compounds known as dialkylamines. These are organic compounds containing a dialkylamine group, characterized by two alkyl groups bonded to the amino nitrogen. Diethylenetriamine exists as a liquid, soluble (in water), and a very strong basic compound (based on its pKa). Within the cell, diethylenetriamine is primarily located in the cytoplasm. Diethylenetriamine can be converted into pentamethyldiethylenetriamine. Diethylenetriamine is a potentially toxic compound.
Diethylenetriamine is a triamine and a polyazaalkane.
Related CAS 56329-47-6 (diacetate)
68444-11-1 (tri-hydrofluoride)
Solubility Very soluble (NTP, 1992)
9.69 M
SOL IN ALL PROP IN WATER & ALC; INSOL IN ETHER; SOL IN PETROLEUM ETHER
SOL IN HYDROCARBONS
miscible with water, methanol, acetone, ether, and benzene, but insoluble in heptane
water solubility = 1X10+6 mg/l
1000 mg/mL
Solubility in water: miscible
Miscible
Synonyms N-(2-aminoethyl)-1,2-ethanediamine; 1,4,7-Triazaheptane; 1,5-Diamino-3-azapentane; 2,2’-Diaminodiethylamine; 2,2’-Iminobis(ethanamine); 2-(2-Aminoethylamino)ethylamine; 3-Azapentane-1,5-diamine; 3-Azapentanediyl-1,5-diamine; Ancamine DETA; Bis(2-Amin
Vapor Density 3.48 (NTP, 1992) (Relative to Air)
3.56 (AIR= 1)
Relative vapor density (air = 1): 3.56
3.48
Vapor Pressure 0.22 mm Hg at 68 °F (NTP, 1992)
0.23 mmHg
0.232 mm Hg @ 25 °C
Vapor pressure, Pa at 20 °C: 37
0.4 mmHg
PubChem Compound 8111
Last Modified Nov 11 2021
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